N,N-dimethyl-2-(3-methylphenoxy)propanamide

• IUPAC Name: N,N-dimethyl-2-(3-methylphenoxy)propanamide
• InChI: InChI=1S/C12H17NO2/c1-9-6-5-7-11(8-9)15-10(2)12(14)13(3)4/h5-8,10H,1-4H3
• InChI Key: RWIWUEVHPPLLRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)N(C)C
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N,N-dimethyl-2-(3-methylphenoxy)propanamide is an organic compound with the molecular formula C12H17NO It is a derivative of propanamide, featuring a dimethylamino group and a 3-methylphenoxy substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-2-(3-methylphenoxy)propanamide typically involves the reaction of 3-methylphenol with 2-bromo-N,N-dimethylpropanamide. The reaction is carried out in the presence of a base such as potassium carbonate, which facilitates the nucleophilic substitution reaction. The reaction mixture is usually heated under reflux conditions to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-2-(3-methylphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The phenoxy group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives of the phenoxy group.

Scientific Research Applications

N,N-dimethyl-2-(3-methylphenoxy)propanamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-(3-methylphenoxy)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N,N-dimethylpropionamide: A simpler amide with a similar dimethylamino group but lacking the phenoxy substituent.

N,N-dimethyl-2-(2-methylphenoxy)propanamide: A structural isomer with the methyl group in a different position on the phenoxy ring.

Uniqueness

N,N-dimethyl-2-(3-methylphenoxy)propanamide is unique due to the specific positioning of the methyl group on the phenoxy ring, which can influence its chemical reactivity and interactions with other molecules